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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentanol

Cat. No.: B156742 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dimethyl-1-pentanol (CAS No. 10143-23-4) is a branched-chain seven-carbon alcohol.

Due to the limited availability of specific toxicological data for this compound, a comprehensive

safety assessment necessitates a read-across approach, leveraging data from structurally

similar C7 and other branched-chain alcohols. This technical guide provides a consolidated

overview of the available toxicological data for 2,3-Dimethyl-1-pentanol and its analogues,

focusing on key endpoints relevant to safety and risk assessment. The information is presented

to aid researchers, scientists, and drug development professionals in understanding the

potential toxicological profile of this chemical.

Physicochemical Properties
A summary of the known physicochemical properties of 2,3-Dimethyl-1-pentanol is provided

below.
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Property Value Reference

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol

Appearance Colorless liquid [1]

Boiling Point 155 - 156 °C [1]

Water Solubility Slightly soluble [1]

Toxicological Data Summary
The following tables summarize the available quantitative toxicological data for 2,3-Dimethyl-1-
pentanol and its structural analogues. A read-across approach has been employed where

specific data for the target compound is unavailable.

Acute Toxicity
Substance Test Species Route LD50/LC50 Reference

2,3-Dimethyl-1-

pentanol
Rat Oral 2380 µL/kg [2]

1-Hexanol Rat Oral 720 mg/kg [3][4]

Branched Chain

Saturated

Alcohols

(general)

- -
Low order of

acute toxicity
[5][6]

Skin Corrosion/Irritation
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Substance Test Species Observation Result Reference

Branched Chain

Saturated

Alcohols

(general)

Human
2-10%

concentration

No evidence of

skin irritation
[5][6]

3,5,5-Trimethyl-

1-hexanol
- -

May cause skin

irritation

Serious Eye Damage/Eye Irritation
Substance Test Species Observation Result Reference

2,3-Dimethyl-1-

pentanol
Rabbit -

Rated 9 on a

scale of 1-10
[2]

Branched Chain

Saturated

Alcohols

(undiluted)

- -

Moderate to

severe eye

irritation

[5][6]

3,5,5-Trimethyl-

1-hexanol
- -

May cause eye

irritation

Skin Sensitization
Substance Test Type Result Reference

Branched Chain

Saturated Alcohols

(general)

-
No or low sensitizing

potential
[5][6]

Germ Cell Mutagenicity
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Substance Test Type Result Reference

Branched Chain

Saturated Alcohols

(general)

In vivo / In vitro No genotoxicity [5][6]

3,5,5-Trimethyl-1-

hexanol
Ames test Not mutagenic

Repeated Dose Toxicity
No specific data available for 2,3-Dimethyl-1-pentanol or close structural analogues. General

information suggests low systemic toxicity for branched-chain saturated alcohols following

repeated application.[5][6]

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined below, based on

standard OECD guidelines.

Acute Oral Toxicity (Following OECD Guideline 423)
The acute oral toxicity is determined using the Acute Toxic Class Method. The procedure

involves a stepwise administration of the test substance to a small group of animals (typically

rats) at defined dose levels.

Experimental Workflow:
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Start: Dose Selection (e.g., 2000 mg/kg)

Administer to 3 animals

Observe for 14 days (mortality/clinical signs)

Outcome?

No or 1 death

 

2 or 3 deaths

 

Stop: Classify toxicity Stop: Classify toxicity Proceed to lower dose level
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Start: Prepare animal (shave test site)

Apply 0.5 mL of substance to a small area of skin

Cover with gauze patch for 4 hours

Remove patch and substance residue

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

End of observation
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Start: Select healthy rabbit

Instill 0.1 mL of substance into the conjunctival sac of one eye

Examine eyes at 1, 24, 48, and 72 hours

Score for corneal opacity, iris lesions, and conjunctival redness/chemosis

End of observation (up to 21 days for reversibility)
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Start: Prepare bacterial strains and test substance dilutions

Expose bacteria to substance with and without metabolic activation (S9)

Plate bacteria on minimal agar plates

Incubate plates for 48-72 hours

Count revertant colonies

Analyze for a dose-related increase in revertants

Positive for mutagenicity

Yes

Negative for mutagenicity

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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